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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915

Disclaimer: The following information is provided as a general guide for the proper disposal of
1-tert-Butyl-2-methylbenzene. Researchers, scientists, and drug development professionals
should always consult the specific Safety Data Sheet (SDS) for the compound in use and
adhere to all applicable local, state, and federal regulations. The information presented here is
based on data for the closely related compound, tert-Butylbenzene, and should be used as a
reference.

Essential Safety and Logistical Information

Proper disposal of 1-tert-Butyl-2-methylbenzene is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This compound is a flammable liquid
and may cause skin irritation. Adherence to established safety protocols and waste
management procedures is mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for tert-Butylbenzene, which is
structurally similar to 1-tert-Butyl-2-methylbenzene. This information is crucial for safe
handling and disposal.
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Property Value Source
Molecular Formula C1l1H16 [1]
Molecular Weight 148.24 g/mol [1]
Boiling Point 169 °C (336 °F)

Melting Point -58 °C (-72 °F)

Flash Point 44 °C (111 °F) 2]
Density 0.859 g/cm3 at 25 °C (77 °F)

Lower Explosion Limit 0.8% by volume [2]
Upper Explosion Limit 5.6% by volume [2]

Experimental Protocols: Spill and Waste Disposal
Procedures

Spill Cleanup Protocol:

In the event of a spill, immediate action is necessary to contain the material and prevent
exposure.

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
Remove all sources of ignition as the vapors are flammable.[3][4]

e Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety glasses with side shields or goggles, and a flame-retardant lab coat.[4] For
larger spills, a respirator with an appropriate cartridge may be necessary.[4]

o Containment: Contain the spill using an inert absorbent material such as vermiculite, dry
sand, or earth.[3] Do not use combustible materials like sawdust.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, labeled, and sealable container for hazardous waste.[3][5]
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» Decontamination: Clean the spill area thoroughly with soap and water.[3] All cleaning
materials should also be treated as hazardous waste.

Waste Disposal Protocol:

Proper disposal of unused 1-tert-Butyl-2-methylbenzene and contaminated materials is
crucial.

e Waste Segregation: Do not mix 1-tert-Butyl-2-methylbenzene waste with other waste
streams. Keep it in its original container or a compatible, properly labeled hazardous waste
container.

o Licensed Disposal Service: Arrange for the disposal of the chemical waste through a
licensed professional waste disposal service.[4] Discharge into the environment must be
avoided.[4]

e Disposal Methods:

o Incineration: A common method for disposal is to burn the substance in a chemical
incinerator equipped with an afterburner and scrubber.[4] This should only be performed
by a licensed facility.

o Landfill: In some cases, burial in a specifically licensed landfill that accepts chemical
and/or pharmaceutical wastes may be an option.[3]

o Container Disposal: Empty containers may retain explosive vapors and should be handled
with care.[3] Decontaminate empty containers before disposal. Observe all label safeguards
until containers are cleaned or destroyed.[3]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of 1-tert-Butyl-2-
methylbenzene.
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Start: 1-tert-Butyl-2-methylbenzene
for Disposal

Is it a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate
2. Wear appropriate PPE
3. Contain with inert absorbent
4. Collect with non-sparking tools
5. Decontaminate area

Follow Waste Disposal Protocol

Segregate and store in a
labeled, sealed container

Contact licensed professional
waste disposal service

Preferred Method: Alternative:
Incineration in a licensed facility Burial in a licensed landfill

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1-tert-Butyl-2-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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